Cas no 2092830-05-0 (2-(4-Methyl-3-oxo-2,1-benzothiazol-1-yl)acetic acid)
2-(4-Methyl-3-oxo-2,1-benzothiazol-1-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Methyl-3-oxo-2,1-benzothiazol-1-yl)acetic acid
-
- Inchi: 1S/C10H9NO3S/c1-6-3-2-4-7-9(6)10(14)15-11(7)5-8(12)13/h2-4H,5H2,1H3,(H,12,13)
- InChI Key: IMOJDYIPMOEIMZ-UHFFFAOYSA-N
- SMILES: N1(CC(O)=O)C2=C(C(C)=CC=C2)C(=O)S1
2-(4-Methyl-3-oxo-2,1-benzothiazol-1-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-362497-0.05g |
2-(4-methyl-3-oxo-1,3-dihydro-2,1-benzothiazol-1-yl)acetic acid |
2092830-05-0 | 0.05g |
$1464.0 | 2023-03-07 | ||
| Enamine | EN300-362497-0.1g |
2-(4-methyl-3-oxo-1,3-dihydro-2,1-benzothiazol-1-yl)acetic acid |
2092830-05-0 | 0.1g |
$1533.0 | 2023-03-07 | ||
| Enamine | EN300-362497-0.25g |
2-(4-methyl-3-oxo-1,3-dihydro-2,1-benzothiazol-1-yl)acetic acid |
2092830-05-0 | 0.25g |
$1604.0 | 2023-03-07 | ||
| Enamine | EN300-362497-0.5g |
2-(4-methyl-3-oxo-1,3-dihydro-2,1-benzothiazol-1-yl)acetic acid |
2092830-05-0 | 0.5g |
$1673.0 | 2023-03-07 | ||
| Enamine | EN300-362497-1.0g |
2-(4-methyl-3-oxo-1,3-dihydro-2,1-benzothiazol-1-yl)acetic acid |
2092830-05-0 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-362497-2.5g |
2-(4-methyl-3-oxo-1,3-dihydro-2,1-benzothiazol-1-yl)acetic acid |
2092830-05-0 | 2.5g |
$3417.0 | 2023-03-07 | ||
| Enamine | EN300-362497-5.0g |
2-(4-methyl-3-oxo-1,3-dihydro-2,1-benzothiazol-1-yl)acetic acid |
2092830-05-0 | 5.0g |
$5056.0 | 2023-03-07 | ||
| Enamine | EN300-362497-10.0g |
2-(4-methyl-3-oxo-1,3-dihydro-2,1-benzothiazol-1-yl)acetic acid |
2092830-05-0 | 10.0g |
$7497.0 | 2023-03-07 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01081633-1g |
2-(4-Methyl-3-oxo-1,3-dihydro-2,1-benzothiazol-1-yl)acetic acid |
2092830-05-0 | 95% | 1g |
¥8715.0 | 2023-03-19 |
2-(4-Methyl-3-oxo-2,1-benzothiazol-1-yl)acetic acid Related Literature
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
Additional information on 2-(4-Methyl-3-oxo-2,1-benzothiazol-1-yl)acetic acid
Comprehensive Overview of 2-(4-Methyl-3-oxo-2,1-benzothiazol-1-yl)acetic acid (CAS No. 2092830-05-0): Properties, Applications, and Research Insights
2-(4-Methyl-3-oxo-2,1-benzothiazol-1-yl)acetic acid (CAS No. 2092830-05-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a benzothiazole core with an acetic acid side chain, offering versatile reactivity. Recent studies highlight its potential as a building block for drug discovery, particularly in designing enzyme inhibitors or bioactive intermediates. Its 4-methyl-3-oxo moiety enhances solubility, a critical factor for bioavailability optimization—a key focus in modern medicinal chemistry.
In the context of green chemistry trends, researchers are exploring sustainable synthesis routes for 2092830-05-0 to reduce environmental impact. Computational chemistry tools like molecular docking are being employed to predict its interactions with biological targets, aligning with the growing demand for AI-driven drug design. The compound’s heterocyclic scaffold also shows promise in crop protection formulations, addressing global concerns about food security and sustainable agriculture.
The physicochemical profile of 2-(4-Methyl-3-oxo-2,1-benzothiazol-1-yl)acetic acid includes a molecular weight of 237.26 g/mol and a predicted logP value of 1.82, indicating moderate lipophilicity. These properties make it suitable for formulation development in both oral and topical applications. Analytical methods such as HPLC-MS and NMR spectroscopy are typically used for purity verification, reflecting industry standards for high-purity intermediates.
Emerging applications in material science have been reported, where derivatives of this compound serve as ligands for metal-organic frameworks (MOFs). This intersects with the booming interest in energy storage technologies and carbon capture materials. Patent analyses reveal increasing filings involving 2092830-05-0 since 2020, particularly in photodynamic therapy and OLED materials—areas dominating nanotechnology discussions.
Quality control protocols for CAS No. 2092830-05-0 emphasize strict control of residual solvents and heavy metals, complying with ICH guidelines. Stability studies under accelerated degradation conditions suggest optimal storage at -20°C in amber glass containers, a detail crucial for laboratory management systems. The compound’s structure-activity relationship (SAR) is actively investigated through QSAR modeling, a technique frequently searched by computational biologists.
From a commercial perspective, 2-(4-Methyl-3-oxo-2,1-benzothiazol-1-yl)acetic acid is available in milligram to kilogram quantities with >98% purity, catering to both academic research and industrial-scale production. Its pricing reflects the complexity of multi-step synthesis involving regioselective oxidation steps. Suppliers often provide custom synthesis services for derivatives, responding to the personalized medicine trend.
Ongoing clinical trials (Phase I/II) involving structural analogs have sparked discussions about this compound’s potential in targeted cancer therapies, a high-traffic search topic in oncology forums. Meanwhile, its electrochemical properties are being evaluated for biosensor applications, coinciding with the rise of wearable health monitoring technologies. These multidisciplinary applications position 2092830-05-0 as a compound with significant innovation potential across industries.
2092830-05-0 (2-(4-Methyl-3-oxo-2,1-benzothiazol-1-yl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)